molecular formula C7H9ClO2 B8336769 (z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde

(z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde

Cat. No. B8336769
M. Wt: 160.60 g/mol
InChI Key: XWPOLGJNCFASOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde is a useful research compound. Its molecular formula is C7H9ClO2 and its molecular weight is 160.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality (z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde

Molecular Formula

C7H9ClO2

Molecular Weight

160.60 g/mol

IUPAC Name

5-chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde

InChI

InChI=1S/C7H9ClO2/c8-7-2-4-10-3-1-6(7)5-9/h5H,1-4H2

InChI Key

XWPOLGJNCFASOT-UHFFFAOYSA-N

Canonical SMILES

C1COCCC(=C1C=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (3.45 mL) was added dropwise to a cooled (0° C.) solution of EXAMPLE 314A (4.2 g) in N,N-dimethylformamide (12 mL) and dichloromethane (30 mL). The mixture was then stirred at room temperature overnight before it was diluted with ethyl acetate (300 mL) and washed with aqueous sodium acetate, water (3×), brine and dried over Na2SO4. After filtration and concentration, the crude product was used directly in the next reaction without further purification.
Quantity
3.45 mL
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step Two
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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